Cas no 1518066-72-2 (4-(Chloromethyl)-3,4-dimethylheptane)

• Product Name: 4-(Chloromethyl)-3,4-dimethylheptane
• CAS No: 1518066-72-2
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5284178
• Update Time: 2023-08-26

4-(Chloromethyl)-3,4-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3,4-dimethylheptane
• 4-(Chloromethyl)-3,4-dimethylheptane

• Inchi： 1S/C10H21Cl/c1-5-7-10(4,8-11)9(3)6-2/h9H,5-8H2,1-4H3
• InChI Key： HMCDASPMURUFTC-UHFFFAOYSA-N
• SMILES： ClCC(C)(CCC)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• XLogP3: 4.8
• Topological Polar Surface Area: 0